Cas no 1824272-35-6 (7-Methyl-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine)

• Product Name: 7-Methyl-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine
• CAS No: 1824272-35-6
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• CID: 4937727
• Update Time: 2023-08-22

7-Methyl-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-2,3,4,5-tetrahydrobenzo[f][1,4]thiazepine

• Inchi： 1S/C10H13NS/c1-8-2-3-10-9(6-8)7-11-4-5-12-10/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： JLAJCARCOPDOJE-UHFFFAOYSA-N
• SMILES： S1CCNCC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 179.07687059 g/mol
• Monoisotopic Mass: 179.07687059 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.28
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3